Cas no 1291859-05-6 (4-(4-chlorophenyl)-N-(4-ethoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide)

• Product Name: 4-(4-chlorophenyl)-N-(4-ethoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide
• CAS No: 1291859-05-6
• MF: C₂₃H₁₉ClN₂O₂S
• MW: 422.927163362503
• CID: 5398182
• Update Time: 2025-06-08

4-(4-chlorophenyl)-N-(4-ethoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorophenyl)-N-(4-ethoxyphenyl)-3-(1H-pyrrol-1-yl)-2-thiophenecarboxamide
• 4-(4-chlorophenyl)-N-(4-ethoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

• Inchi： 1S/C23H19ClN2O2S/c1-2-28-19-11-9-18(10-12-19)25-23(27)22-21(26-13-3-4-14-26)20(15-29-22)16-5-7-17(24)8-6-16/h3-15H,2H2,1H3,(H,25,27)
• InChI Key： PSAICOBENQGOPG-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(OCC)C=C2)=O)SC=C(C2=CC=C(Cl)C=C2)C=1N1C=CC=C1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 532.3±50.0 °C(Predicted)
• pka: 10.38±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-(4-chlorophenyl)-N-(4-ethoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

Comprehensive Overview of 4-(4-chlorophenyl)-N-(4-ethoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide (CAS No. 1291859-05-6)

The compound 4-(4-chlorophenyl)-N-(4-ethoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide (CAS No. 1291859-05-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features, including a thiophene core, chlorophenyl and ethoxyphenyl substituents, and a pyrrole moiety, this compound exhibits intriguing physicochemical properties. Researchers are particularly interested in its potential applications as a kinase inhibitor or bioactive scaffold in drug discovery programs.

Recent trends in medicinal chemistry highlight the growing demand for heterocyclic compounds with multitarget activity, and 1291859-05-6 fits perfectly into this category. The presence of both electron-donating (ethoxy) and electron-withdrawing (chloro) groups on its aromatic rings creates an interesting electronic profile that may influence protein-ligand interactions. Computational studies suggest this molecule could interact with various enzyme binding sites, making it a candidate for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the thiophene-2-carboxamide backbone of this compound offers multiple sites for structural modification. Medicinal chemists are exploring derivatives by modifying the pyrrole nitrogen or the ethoxy group to optimize pharmacokinetic properties. The compound's logP value and hydrogen bonding capacity suggest it may have favorable cell membrane permeability, a critical factor in drug development.

In materials science, the conjugated system of 1291859-05-6 has attracted attention for potential applications in organic electronics. The thiophene-pyrrole combination, along with its aromatic substituents, could contribute to interesting charge transport properties. Some researchers are investigating its use as a building block for photovoltaic materials or organic semiconductors, though these applications remain exploratory.

The compound's stability profile shows it to be compatible with standard laboratory handling conditions. Proper storage recommendations include protection from light and moisture at controlled temperatures. Analytical characterization typically employs HPLC, NMR spectroscopy, and mass spectrometry techniques to verify purity and structure. Recent publications have described improved synthetic routes to this compound with better atom economy and reduced byproduct formation.

As research into small molecule therapeutics continues to expand, compounds like 4-(4-chlorophenyl)-N-(4-ethoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide represent important tools for understanding molecular recognition and drug-target interactions. Its balanced combination of hydrophobic and polar features makes it particularly interesting for probing biological membranes and protein surfaces. Future studies may explore its potential in combination therapies or as a chemical probe for biological systems.

For researchers considering working with this compound, it's important to note that while not classified as hazardous, standard laboratory safety protocols should always be followed. The scientific community continues to investigate its full range of biological activities and material properties, with new findings regularly appearing in peer-reviewed journals. Its CAS registry number 1291859-05-6 serves as a unique identifier for literature searches and regulatory documentation.